Cas no 948292-69-1 (5,8-dichloroquinolin-4-amine)

• Product Name: 5,8-dichloroquinolin-4-amine
• CAS No: 948292-69-1
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 875060
• PubChem ID: 17039848
• Update Time: 2025-04-19

5,8-dichloroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,8-dichloroquinolin-4-amine
• 4-Amino-5,8-dichloroquinoline
• AB52039
• AKOS011472813
• DTXSID90589031
• 948292-69-1
• FT-0745664
• MFCD09787705

• Inchi： 1S/C9H6Cl2N2/c10-5-1-2-6(11)9-8(5)7(12)3-4-13-9/h1-4H,(H2,12,13)
• InChI Key： VAMYJFOVVUCEHF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=C(C=CN=2)N)Cl

Computed Properties

• Exact Mass: 211.99100
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.70500